Cas no 2025837-29-8 (1-{1-(methylsulfanyl)methylcyclopentyl}methanamine)

• Product Name: 1-{1-(methylsulfanyl)methylcyclopentyl}methanamine
• CAS No: 2025837-29-8
• MF: C₈H₁₇NS
• MW: 159.292280912399
• CID: 6054204
• PubChem ID: 165628157
• Update Time: 2025-06-16

1-{1-(methylsulfanyl)methylcyclopentyl}methanamine Chemical and Physical Properties

Names and Identifiers

• 1-{1-(methylsulfanyl)methylcyclopentyl}methanamine
• EN300-1769098
• 2025837-29-8
• {1-[(methylsulfanyl)methyl]cyclopentyl}methanamine

• Inchi： 1S/C8H17NS/c1-10-7-8(6-9)4-2-3-5-8/h2-7,9H2,1H3
• InChI Key： QNDVPRBEYPQVCS-UHFFFAOYSA-N
• SMILES： S(C)CC1(CN)CCCC1

Computed Properties

• Exact Mass: 159.10817072g/mol
• Monoisotopic Mass: 159.10817072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 97.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 51.3Ų

Additional information on 1-{1-(methylsulfanyl)methylcyclopentyl}methanamine

Comprehensive Overview of 1-{1-(methylsulfanyl)methylcyclopentyl}methanamine (CAS No. 2025837-29-8)

1-{1-(methylsulfanyl)methylcyclopentyl}methanamine (CAS No. 2025837-29-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a cyclopentyl backbone modified with a methylsulfanyl group and a methanamine moiety, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, where its structural flexibility and functional groups enable diverse chemical modifications.

In recent years, the demand for custom synthesis intermediates like 1-{1-(methylsulfanyl)methylcyclopentyl}methanamine has surged, driven by advancements in small-molecule therapeutics and precision agriculture. This compound’s CAS No. 2025837-29-8 is frequently searched in academic and industrial databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies. Its methylsulfanyl group, in particular, is noted for its role in enhancing metabolic stability, a critical factor in drug design and agrochemical formulation.

The synthesis of 1-{1-(methylsulfanyl)methylcyclopentyl}methanamine involves multi-step organic reactions, including cyclopentyl ring formation, thioetherification, and amine functionalization. These processes are optimized for yield and purity, ensuring the compound meets stringent standards for pharmaceutical intermediates. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to verify its structural integrity, a practice highly valued in quality control protocols.

From an environmental and regulatory perspective, 1-{1-(methylsulfanyl)methylcyclopentyl}methanamine is designed to align with green chemistry principles, minimizing hazardous byproducts. This aligns with the growing industry focus on sustainable synthesis and eco-friendly intermediates, topics frequently highlighted in ESG (Environmental, Social, and Governance) reports. Its low bioaccumulation potential further enhances its appeal for industrial-scale applications.

In the context of intellectual property, CAS No. 2025837-29-8 is often referenced in patents related to heterocyclic compounds and amine derivatives, underscoring its commercial value. Companies specializing in custom chemical synthesis frequently list this compound in their portfolios, catering to clients in biotech and agrochemical sectors. Its scalable production and regulatory compliance make it a preferred choice for pilot-scale projects.

Looking ahead, 1-{1-(methylsulfanyl)methylcyclopentyl}methanamine is poised to play a pivotal role in emerging fields such as proteolysis-targeting chimeras (PROTACs) and covalent inhibitors, where its functional groups offer strategic advantages. As the scientific community continues to explore novel chemical entities, this compound’s CAS No. 2025837-29-8 will likely remain a key identifier in research publications and industry reports.